Cas no 922141-50-2 (1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-5-methyl-)

1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-5-methyl- structure
922141-50-2 structure
Product Name:1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-5-methyl-
CAS No:922141-50-2
MF:C10H8F4
MW:204.164136886597
CID:742475
PubChem ID:71421794
Update Time:2025-04-19

1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1,1,2,2-tetrafluoro-2,3-dihydro-5-methyl-
    • 2,2,3,3-tetrafluoro-6-methyl-1H-indene
    • 922141-50-2
    • 1,1,2,2-Tetrafluoro-5-methyl-2,3-dihydro-1H-indene
    • DTXSID60840843
    • Inchi: 1S/C10H8F4/c1-6-2-3-8-7(4-6)5-9(11,12)10(8,13)14/h2-4H,5H2,1H3
    • InChI Key: DESIJJCUTIEWGR-UHFFFAOYSA-N
    • SMILES: FC1(C(C2C=CC(C)=CC=2C1)(F)F)F

Computed Properties

  • Exact Mass: 204.05621290g/mol
  • Monoisotopic Mass: 204.05621290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų
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